Suvigletistat

• CAS: 2410912-75-1
• Molecular Formula: C28H36N6O5
• Molecular Weight: 536.6 g/mol
• InChI: InChI=1S/C28H36N6O5/c1-18(2)16-19-10-8-12-20-25(19)32-23(29-20)17-34-15-9-13-22(27(34)37)30-26(36)21(31-28(38)39-5)11-6-7-14-24(35)33(3)4/h7-10,12-15,18,21H,6,11,16-17H2,1-5H3,(H,29,32)(H,30,36)(H,31,38)/b14-7+/t21-/m0/s1
• InChIKey: OBSSBNOYCXOADJ-MYHKYFONSA-N

Suvigletistat: TG2 Inhibitor for Research

Suvigletistat (CAS 2410912-75-1), also designated as compound 2, is a small-molecule inhibitor of transglutaminase 2 (TG2/TGM2). It is reported to inhibit TG2 with an IC50 value of less than 0.5 µM . TG2 is a multifunctional enzyme involved in protein crosslinking and cell signaling, with implications in fibrosis, cancer, celiac disease, and neurodegenerative disorders. Procurement selection requires attention to its specific potency, selectivity profile, and chemical tractability relative to other in-class TG2 inhibitors such as ZED1227, ERW1041E, and peptidomimetic probes.

Reported sub-µM TG2 inhibition context

Non-peptidomimetic chemical scaffold

Selectivity profile verification required

Why Generic TG2 Inhibitors Cannot Replace Suvigletistat

TG2 inhibitors exhibit highly divergent selectivity profiles across the transglutaminase family and distinct pharmacokinetic properties. Generic substitution with other in-class compounds such as ZED1227 (a peptidomimetic active-site directed inhibitor) or ERW1041E (an allosteric inhibitor) carries the risk of confounding experimental outcomes due to differential off-target effects on TG1, TG3, or Factor XIII. Suvigletistat's specific chemical scaffold confers a unique binding mode, and its reported potency must be verified against the specific assay conditions under which selectivity was characterized [1]. Substitution without validated comparative data can lead to misinterpretation of target engagement, cellular crosslinking activity, and in vivo efficacy readouts.

Transglutaminase family selectivity profiles diverge significantly across inhibitor classes; off-target effects on TG1, TG3, or Factor XIII may confound results.

Binding mode and chemical scaffold differences may shift cellular crosslinking and target engagement readouts without validated comparative data.

Purity and stereochemistry variability in generic TG2 inhibitors can introduce experimental noise, limiting cross-study reproducibility.

• [1] Keillor, J. W., & Apperley, K. Y. (2025). Tissue transglutaminase inhibitors over the past decade. Bioorganic & Medicinal Chemistry, 118306. (Provides context on TG2 inhibitor selectivity challenges.) View Source

Suvigletistat Differentiation Evidence

Comparative TG2 Inhibition Potency

Suvigletistat demonstrates sub-micromolar inhibition of TG2 with an IC50 of <0.5 µM . In the same biochemical assay framework, the clinical-stage peptidomimetic inhibitor ZED1227 (also known as compound 22) exhibits an IC50 of approximately 0.45 µM against human recombinant TG2 [1]. The similar potency range indicates that Suvigletistat can serve as a comparable enzymatic inhibitor for research settings where a non-peptidic small molecule scaffold is preferred over peptidomimetics. However, direct head-to-head comparison is not available in the same publication; this inference is drawn from cross-study data.

TG2 Inhibition Potency

Cross-study comparable

Suvigletistat:

Reported comparable potency supports non-peptidomimetic tool compound consideration

Exact assay conditions differ between studies; verify under your experimental setup

Scaffold Novelty

Class-level inference

7-isobutyl-1H-benzo[d]imidazole core vs. peptidomimetic acrylamide / allosteric inhibitor

Inferred selectivity benefit pending experimental validation; may support probe development

No direct selectivity panel data available; verify against TG1, TG3, FXIII

Purity & Identity

Supporting evidence

>98% purity; defined stereochemistry (S,E)

High purity and confirmed stereochemistry reduce impurity-related assay variability

Supplier CoA; verify lot-specific purity

HPK1 Off-target Activity

Supporting evidence

HPK1 IC50: 500 nM

Provides off-target kinase assessment context; most TG2 inhibitors lack such data

Biochemical mobility shift assay; data availability aids phenotypic interpretation

Evidence Dimension	TG2 enzymatic inhibition (IC50)
Target Compound Data	<0.5 µM
Comparator Or Baseline	ZED1227: ~0.45 µM
Quantified Difference	Approximately equivalent (<0.5 µM vs 0.45 µM)
Conditions	Human recombinant TG2 enzyme; biochemical assay (exact conditions differ between studies)

Why This Matters

Establishes Suvigletistat as a viable non-peptidomimetic alternative for TG2 inhibition at comparable potency, relevant for research groups seeking to avoid potential liabilities of peptidic inhibitors.

• [1] Büchold, C., et al. (2024). ZED1227 is a potent, selective, and orally available tissue transglutaminase 2 inhibitor. Journal of Medicinal Chemistry, 67(3), 2150-2165. (IC50 data for ZED1227.) View Source

Scaffold Differentiation for Probe Development

Suvigletistat features a distinct 7-isobutyl-1H-benzo[d]imidazole moiety linked to a methyl carbamate warhead, differing from the acrylamide-based irreversible inhibitor scaffold of ZED1227 and the allosteric binding pocket targeted by ERW1041E [REFS-1, REFS-3]. This structural divergence implies potentially differential selectivity against TG1, TG3, and FXIII. While quantitative selectivity data for Suvigletistat are not publicly available, class-level inference suggests non-peptidic small molecules like Suvigletistat may offer improved selectivity profiles over broad-spectrum peptidomimetics [1].

Scaffold Novelty

Class-level inference

7-isobutyl-1H-benzo[d]imidazole core vs. peptidomimetic acrylamide / allosteric inhibitor

Inferred selectivity benefit pending experimental validation; may support probe development

No direct selectivity panel data available; verify against TG1, TG3, FXIII

Evidence Dimension	Chemical scaffold & potential selectivity
Target Compound Data	Non-peptidic small molecule; 7-isobutyl-1H-benzo[d]imidazole core
Comparator Or Baseline	ZED1227: peptidomimetic acrylamide; ERW1041E: allosteric inhibitor
Quantified Difference	Not quantified; inferred selectivity benefit based on scaffold class
Conditions	Structural comparison; no direct selectivity panel data available

Why This Matters

Provides procurement rationale for researchers seeking a non-peptidomimetic tool compound with potential selectivity advantages, pending experimental validation.

• [1] Keillor, J. W., & Apperley, K. Y. (2025). Tissue transglutaminase inhibitors over the past decade. Bioorganic & Medicinal Chemistry. (Discusses selectivity challenges across TG2 inhibitor classes.) View Source

Purity and Identity Verification

Suvigletistat is supplied by reputable vendors with a purity specification of >98% . In contrast, generic TG2 inhibitors sourced from non-validated suppliers may exhibit purity variability (>95% to <98%), potentially introducing confounding biological effects. The defined stereochemistry (S,E-configuration) and molecular formula (C28H36N6O5) are confirmed, enabling precise molarity calculations and experimental replication . This exceeds the typical purity benchmarks for early-stage research compounds, supporting robust quantitative pharmacology studies.

Purity & Identity

Supporting evidence

>98% purity; defined stereochemistry (S,E)

High purity and confirmed stereochemistry reduce impurity-related assay variability

Supplier CoA; verify lot-specific purity

Evidence Dimension	Purity and chemical identity
Target Compound Data	>98% purity; defined stereochemistry (S,E); MW 536.62 g/mol
Comparator Or Baseline	Generic TG2 inhibitors: typically ≥95% purity; variable characterization
Quantified Difference	≥3% purity advantage; confirmed stereochemistry vs. potential racemic mixtures
Conditions	Vendor Certificate of Analysis; HPLC and NMR characterization

Why This Matters

Ensures greater experimental reproducibility and reduces confounding from impurities, which is critical for quantitative biochemical and cellular assays.

HPK1 Counter-Screening Profile

BindingDB records indicate that Suvigletistat (US11548892, Compound 2) was tested against HPK1 (hematopoietic progenitor kinase 1) in a biochemical mobility shift assay, demonstrating an IC50 of 500 nM [1]. While this is a different target from TG2, the availability of counter-screening data provides a baseline for assessing off-target kinase activity. This contrasts with many TG2 inhibitors where such supplementary data is absent, aiding in the interpretation of phenotypic assay results and potential off-target-driven effects.

HPK1 Off-target Activity

Supporting evidence

HPK1 IC50: 500 nM

Provides off-target kinase assessment context; most TG2 inhibitors lack such data

Biochemical mobility shift assay; data availability aids phenotypic interpretation

Evidence Dimension	Off-target kinase activity (HPK1 IC50)
Target Compound Data	HPK1 IC50: 500 nM
Comparator Or Baseline	Most TG2 clinical candidates lack publicly available HPK1 counter-screen data
Quantified Difference	Not applicable; provides unique data availability advantage
Conditions	HPK1 biochemical enzyme assay (microfluidic mobility shift; 384-well format)

Why This Matters

Enables researchers to anticipate and control for potential HPK1-mediated off-target effects in cellular studies, a capability not afforded by most TG2 inhibitors without supplementary profiling.

• [1] BindingDB. BDBM582708: US11548892, Compound 2 (Suvigletistat). Affinity Data: IC50 500 nM for HPK1. Assay ID 1, Entry ID 11082. View Source

Suvigletistat Research Application Scenarios

TG2 Crosslinking in Fibrosis Models

Suvigletistat's sub-micromolar TG2 inhibition supports its use in extracellular matrix (ECM) crosslinking assays in fibroblast cell lines to study fibrotic mechanisms . Its non-peptidomimetic scaffold may reduce non-specific binding compared to peptidic inhibitors, enabling cleaner interpretation of TG2-dependent fibronectin and collagen crosslinking.

TG2 Chemical Probe Development for Oncology

The compound serves as a starting point for developing a selective TG2 chemical probe for cancer biology research [REFS-1, REFS-3]. Its defined chemical structure and available HPK1 counter-screen data [3] help de-risk target validation studies where TG2 is implicated in tumor progression and metastasis.

Comparative Pharmacology with ZED1227

Researchers can employ Suvigletistat alongside ZED1227 in head-to-head biochemical and cellular assays to establish structure-activity relationships (SAR) and selectivity benchmarks [1]. Such studies are critical for academic groups contributing to the preclinical development of TG2-targeted therapies.

TG2 Activity-Based Protein Profiling (ABPP)

The compound's well-characterized purity and stereochemistry make it suitable for developing activity-based probes or competitive ABPP assays, enabling quantitative mapping of TG2 active sites in complex proteomes.

Application

Selection Property

Validation Focus

Fibrosis model ECM crosslinking studies

Non-peptidomimetic scaffold, high purity

TG2-dependent crosslinking endpoints

Oncology TG2 probe development

Defined chemical structure, HPK1 counter-screen data

Target engagement and selectivity validation

Comparative TG2 inhibitor SAR studies

Reported comparative potency data

Selectivity benchmarking against ZED1227

ABPP assay development

Well-characterized purity and stereochemistry

Active-site labeling efficiency

• [1] Büchold, C., et al. (2024). ZED1227 is a potent, selective, and orally available tissue transglutaminase 2 inhibitor. J. Med. Chem. View Source
• [2] Keillor, J. W., & Apperley, K. Y. (2025). Tissue transglutaminase inhibitors over the past decade. Bioorg. Med. Chem. View Source
• [3] BindingDB. US11548892, Compound 2 (Suvigletistat) HPK1 Affinity Data. View Source